N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide

• Molecular Formula: C30H32N2O2S2
• Molecular Weight: 516.7 g/mol
• IUPAC Name: N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-tert-butylbenzamide
• InChI: InChI=1S/C30H32N2O2S2/c1-17-14-18(2)27(20(4)33)19(3)24(17)16-35-29-32-25-13-12-23(15-26(25)36-29)31-28(34)21-8-10-22(11-9-21)30(5,6)7/h8-15H,16H2,1-7H3,(H,31,34)
• InChI Key: KQZXMMKTMYHYCC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1C(=O)C)C)CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C)C
• Canonical SMILES: CC1=CC(=C(C(=C1CSC2=NC3=C(S2)C=C(C=C3)NC(=O)C4=CC=C(C=C4)C(C)(C)C)C)C(=O)C)C

Description

N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a benzothiazole derivative that has a unique structure, making it an interesting compound to study. In

Mechanism of Action

The mechanism of action of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inhibiting the growth of cancer cells. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells.
Biochemical and Physiological Effects:
N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and carbonic anhydrase. Additionally, this compound has been shown to have antioxidant activity, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide is its potential as a drug candidate. This compound has shown promising results in various preclinical studies, making it a potential candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its low solubility, which may limit its bioavailability.

Future Directions

There are several future directions for research on N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide. One direction is to further study its mechanism of action and identify its molecular targets. Another direction is to study its pharmacokinetics and optimize its formulation to improve its bioavailability. Additionally, further studies are needed to evaluate its safety and efficacy in vivo. Finally, there is a need for clinical trials to evaluate its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis method of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide involves a series of chemical reactions. The starting material for the synthesis is 2-aminothiophenol, which undergoes acetylation to form 2-acetylaminothiophenol. This compound then undergoes a reaction with 3-acetyl-2,4,6-trimethylbenzyl chloride to form 2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]acetamide. The final step involves the reaction of this compound with 4-tert-butylbenzoyl chloride to form N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide.

Scientific Research Applications

N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-4-tert-butylbenzamide has potential applications in various fields of scientific research. One of the major applications is in the field of medicinal chemistry. This compound has been shown to have anticancer activity against various cancer cell lines. It has also been shown to have antimicrobial activity against various microorganisms. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease.